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Compound of Interest

Compound Name: 3-Methylquinoline

Cat. No.: B029099 Get Quote

An In-Depth Technical Guide to 3-Methylquinoline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Methylquinoline, a heterocyclic

aromatic compound of significant interest in medicinal chemistry, materials science, and

organic synthesis. This document details its chemical and physical properties, outlines relevant

experimental protocols, and discusses its biological activities and potential applications.

Core Properties of 3-Methylquinoline
3-Methylquinoline, also known as β-methylquinoline, is a derivative of quinoline with a methyl

group substituted at the 3-position.[1][2] Its unique structure serves as a valuable scaffold in the

development of more complex molecules.[3][4]

CAS Number: 612-58-8[2][5][6][7]

Chemical and Physical Data
The fundamental properties of 3-Methylquinoline are summarized in the table below for easy

reference.
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Property Value Citations

Molecular Formula C₁₀H₉N [1][5][6]

Molecular Weight 143.19 g/mol [3][5][8]

Appearance
Colorless to light yellow liquid

or powder to lump
[2][3][5][6]

Melting Point 16-17 °C [2][5][8]

Boiling Point 252-253 °C [2][5][8]

Density 1.069 g/mL at 25 °C [2][5][8]

Refractive Index (n20/D) 1.615 [2][5][8]

Flash Point 113 °C (closed cup) [5][8][9]

Solubility

Sparingly soluble in water;

Soluble in acetonitrile and

chloroform

[6][10][11]

pKa 5.17 ± 0.11 (Predicted) [2][6]

Experimental Protocols
Synthesis of Substituted Quinolines via Doebner-von
Miller Reaction
The synthesis of substituted quinolines like 3-Methylquinoline can be achieved through

various methods. A common and versatile approach is the Doebner-von Miller reaction, which

is a variation of the Skraup synthesis.[12] This method involves the reaction of an aniline with

an α,β-unsaturated carbonyl compound in the presence of a strong acid and an oxidizing

agent.

General Protocol:

Reaction Setup: An appropriate aniline derivative is dissolved in an acidic medium, typically

concentrated sulfuric or hydrochloric acid.
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Addition of Carbonyl Compound: An α,β-unsaturated aldehyde or ketone (e.g.,

crotonaldehyde to introduce a methyl group) is added dropwise to the solution.[13] An

oxidizing agent, such as arsenic pentoxide or nitrobenzene, is also included in the reaction

mixture.[12][14]

Heating: The mixture is heated, often to reflux, for several hours to facilitate the cyclization

and aromatization steps.[13][14]

Work-up and Isolation: After cooling, the reaction mixture is neutralized with a strong base

(e.g., sodium hydroxide).

Purification: The crude product is then isolated, often via steam distillation or extraction with

an organic solvent.[13][14] Further purification can be achieved through recrystallization or

column chromatography to yield the desired quinoline derivative.
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Doebner-von Miller Synthesis Workflow
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Caption: Generalized workflow for the synthesis of substituted quinolines.

Microbial Degradation Analysis
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3-Methylquinoline can be utilized as a carbon, nitrogen, and energy source by certain

bacteria, such as Comamonas testosteroni 63.[2][5] Investigating this biodegradation pathway

is crucial for environmental remediation studies.

Methodology:

Culture Preparation: A pure culture of Comamonas testosteroni 63 is grown in a minimal salt

medium.

Substrate Addition: 3-Methylquinoline is introduced as the sole source of carbon and

nitrogen.

Incubation: The culture is incubated under controlled aerobic conditions (temperature, pH,

and agitation).

Monitoring: The degradation of 3-Methylquinoline is monitored over time using techniques

like High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass

Spectrometry (GC-MS).

Metabolite Identification: Intermediary metabolites are identified to elucidate the degradation

pathway, which often involves hydroxylation at the C2 position.[15]

Biological Activity and Signaling Pathways
Quinoline and its derivatives are recognized as privileged scaffolds in drug discovery, exhibiting

a wide range of biological activities.[16][17] Studies have shown that these compounds can

serve as foundational structures for developing new therapeutic agents.[18]

While specific pathway interactions for 3-Methylquinoline are a subject of ongoing research,

the broader quinoline class has been shown to modulate key carcinogenic signaling pathways.

[19] Many quinoline-based inhibitors target receptor tyrosine kinases (RTKs) like c-Met, EGFR,

and VEGFR, which are crucial for cell survival, proliferation, and angiogenesis.[20] The

aberrant activation of these receptors can lead to the downstream activation of pathways such

as PI3K/Akt/mTOR and RAS/RAF/MEK/ERK, which are central to cancer progression.[20]
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Oncogenic Signaling Pathways Targeted by Quinoline Derivatives
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Caption: Key signaling pathways modulated by quinoline-based inhibitors.

Applications in Research and Development
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3-Methylquinoline is a versatile building block with numerous applications:[3]

Pharmaceutical Synthesis: It serves as a key intermediate in the development of new drug

entities, including potential anticancer and anti-inflammatory agents.[4][6][18]

Agrochemicals and Dyes: It is widely used in the synthesis of dyes, food coloring agents,

and agrochemicals.[2][5][6]

Materials Science: The quinoline scaffold is utilized in creating fluorescent dyes for biological

imaging and in the production of organic light-emitting diodes (OLEDs).[18]

Chemical Research: It is employed as a ligand in the preparation of organometallic

complexes and as a solvent in various chemical processes.[2][4][5]

Safety and Handling
3-Methylquinoline is a hazardous chemical that requires careful handling. It is harmful through

skin contact and inhalation, causes skin and eye irritation, and is a suspected carcinogen.[5][8]

[9][21]
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Hazard Information
GHS Classification and
Statements

Citations

Signal Word Danger [2][5][8][9]

Pictograms

GHS05 (Corrosion), GHS07

(Exclamation Mark), GHS08

(Health Hazard)

[2][5]

Hazard Statements

H312: Harmful in contact with

skinH315: Causes skin

irritationH318: Causes serious

eye damageH332: Harmful if

inhaledH335: May cause

respiratory irritationH351:

Suspected of causing cancer

[5][8][9][21]

Precautionary Statements

P280: Wear protective

gloves/protective clothing/eye

protection.P302+P352: IF ON

SKIN: Wash with plenty of

water.P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[5][8][9]

Storage

Store in a cool, dry, well-

ventilated place in a tightly

sealed container. Keep in the

dark.

[2][9][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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